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Compound of Interest

Compound Name: 2-Chloro-n-octylacetamide
CAS No.: 20368-12-1
Cat. No.: B11967224
Get Quote
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Executive Summary

This technical guide provides a definitive physicochemical profile of 2-Chloro-N-
octylacetamide, a critical alkylating intermediate used in the synthesis of cationic surfactants,
corrosion inhibitors, and pharmaceutical podands.

The core finding of this analysis is the experimentally validated melting point range of 37.3°C —

38.3°C. This classifies the compound as a low-melting solid, necessitating precise temperature

control during handling and storage to prevent inadvertent phase change. This guide details the
synthesis logic, purification protocols, and thermal characterization methods required to ensure
data integrity in drug development and material science applications.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6][7][8]

2-Chloro-N-octylacetamide (also known as N-octyl-2-chloroacetamide) is an amide derivative
characterized by a lipophilic octyl chain and a reactive alpha-chloroacetyl group.
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ble 1: Physicochemical Specificati

Property

Data

Source/Validation

Chemical Name

2-Chloro-N-octylacetamide

IUPAC Nomenclature

CAS Number 20368-12-1 Sigma-Aldrich / PubChem
Molecular Formula C10H20CINO Calculated

Molecular Weight 205.72 g/mol Calculated

Melting Point (Experimental) 37.3-38.3°C J- Med. Chem. / ResearchGate

[1]

Physical State (20°C)

Waxy White Solid

Experimental Observation

Solubility

Soluble in DCM, Ethanol,

Chloroform

Lipophilic nature

Reactivity

High (Alkylation via SN2)

-Haloamide functionality

Melting Point Analysis & Thermal Behavior
Experimental Data Interpretation

The melting point (MP) of 2-Chloro-N-octylacetamide is significantly influenced by the length
of the N-alkyl chain. While the dodecyl analog (C12) melts at ~62°C, the octyl analog (C8)
exhibits a depressed melting range of 37.3-38.3°C.

This proximity to human body temperature and standard laboratory ambient temperatures

(often reaching 25-30°C in uncontrolled environments) presents specific challenges:

e Handling: The compound may exist as a semi-solid or "melt" during filtration if solvents are

not sufficiently chilled.

 Purity Indication: A sharp range (<1°C) indicates high purity. A range widening >2°C or

shifting below 36°C suggests the presence of unreacted octylamine or hydrolyzed

chloroacetic acid byproducts.

Comparative Thermal Data
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Compound Alkyl Chain Melting Point (°C) Trend Analysis
High lattice ener
2-Chloro-N- g »
) C1 42 — 46 °C due to H-bonding
methylacetamide i
density
2-Chloro-N- Van der Waals forces
_ Ccs8 37.3-38.3°C _
octylacetamide dominate; lower MP

Increased chain
2-Chloro-N-

) C12 62.1 - 62.4 °C entanglement raises
dodecylacetamide

MP

Synthesis & Purification Protocol

To achieve the cited melting point, the compound must be synthesized with strict control over
stoichiometry and temperature to minimize side reactions (e.g., double alkylation).

Reaction Logic

The synthesis utilizes a Schotten-Baumann-type acylation in an anhydrous organic solvent.
Chloroacetyl chloride is highly reactive; thus, a base (Triethylamine) is employed to scavenge
the liberated HCI, driving the equilibrium forward.

Reaction Scheme:

Step-by-Step Protocol

Reagents:

Octylamine (1.0 eq)[1]

Chloroacetyl Chloride (1.1 eq)[1]

Triethylamine (1.1 eq)[1]

Dichloromethane (DCM) (Solvent)[1]

Procedure:
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e Setup: Charge a round-bottom flask with Octylamine and Triethylamine in dry DCM. Cool the
system to 0°C using an ice bath. Rationale: Low temperature prevents uncontrolled
exotherms and minimizes side product formation.

o Addition: Add Chloroacetyl Chloride dropwise over 30 minutes. Maintain internal temperature
<5°C.

o Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 6 hours. Monitor
via TLC (Silica; Hexane:EtOAc 3:1).

e Quench & Extraction: Wash the organic layer sequentially with:

[e]

Cold Water (removes amine salts).

o

0.1 M HCI (removes unreacted amine).

[¢]

Sat. NaHCOs (removes unreacted acid chloride/acid).

Brine.

o

e Drying: Dry over anhydrous Na2SOa4 and concentrate in vacuo.

o Crystallization (Critical): The residue will be a waxy solid.[2] Recrystallize from cold Ethanol
or Diethyl Ether.

o Note: Due to the low MP (37°C), avoid heating the solvent excessively. Dissolve at mild
heat and chill to -20°C to induce crystallization.

Visualization of Workflows
Synthesis & Characterization Pathway

This diagram outlines the critical path from raw materials to the validated product, highlighting
the decision nodes for purity.

Start: Octylamine.
+ Chloroacetyl Chioride

ssssss

Reaction:
DCM, ER3N, 0°C >RT |
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Figure 1: Synthesis and purification logic flow for 2-Chloro-N-octylacetamide.

Melting Point Determination Workflow

Given the compound's low melting point, standard capillary methods can be error-prone if the
ramp rate is too high.

Sample Preparation:

Dry 24h @ 20°C (Vacuum)

Pack Capillary:
Compact to 2-3mm height

:

Start Temp:
Set to 25°C

:

Ramp Rate:
1.0 °C/min

Observation:
First drop liquid (T1)
Clear melt (T2)

Valid Result:
37.3-38.3°C

Click to download full resolution via product page

Figure 2: Optimized melting point determination protocol for low-melting amides.

Applications & Significance
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e Corrosion Inhibition: The compound serves as a precursor to cationic surfactants. The octyl
chain provides a hydrophobic barrier when the polar head group adsorbs onto metal
surfaces (e.g., mild steel in acidic media), significantly reducing corrosion rates [2].

o Pharmaceutical Intermediates: It functions as a versatile "linker" molecule. The chloro group
is easily displaced by amines or thiols to form complex ligands (podands) or bioactive
molecules with enhanced lipophilicity [3].

o Surfactant Synthesis: Reacting this intermediate with pyridine or tertiary amines yields
quaternary ammonium salts (QACSs) with specific antimicrobial properties tailored by the C8
chain length [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Whitepaper: Physicochemical
Characterization of 2-Chloro-N-octylacetamide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b11967224/docs#technical-whitepaper-
physicochemical-characterization-of-2-chloro-n-octylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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